8-[(diethylamino)methyl]-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one

• IUPAC Name: 8-(diethylaminomethyl)-7-hydroxy-3-(4-methoxyphenyl)chromen-4-one
• InChI: InChI=1S/C21H23NO4/c1-4-22(5-2)12-17-19(23)11-10-16-20(24)18(13-26-21(16)17)14-6-8-15(25-3)9-7-14/h6-11,13,23H,4-5,12H2,1-3H3
• InChI Key: KNRXSTDMMKZVFR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC2=C1OC=C(C2=O)C3=CC=C(C=C3)OC)O
• Molecular Formula: C21H23NO4
• Molecular Weight: 353.4 g/mol

Description

The compound “8-[(diethylamino)methyl]-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one” is a unique chemical with the molecular formula C21H23NO4. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers. The buyer assumes responsibility to confirm the product’s identity and/or purity.

Scientific Research Applications

8-DMA-7-OH-3-MPC has been studied for its potential applications in scientific research. It has been found to act as an inhibitor of certain enzymes, such as the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. 8-DMA-7-OH-3-MPC has also been found to act as an agonist of certain receptors, such as the serotonin receptor 5-HT1A, which is involved in the regulation of mood and anxiety.

Mechanism of Action

Target of Action

Coumarin derivatives, to which this compound belongs, have been extensively studied for their biological properties . They have been found to interact with a variety of targets, including enzymes, receptors, and cellular structures, depending on their specific structural features .

Mode of Action

The mode of action of this compound is likely to involve interactions with its targets that lead to changes in cellular processes. For instance, some coumarin derivatives have been found to inhibit enzymes, block receptors, or disrupt cellular structures, leading to various biological effects . The specific mode of action of this compound would depend on its precise structural features and the nature of its targets.

Biochemical Pathways

Coumarin derivatives have been found to affect a variety of biochemical pathways, depending on their specific targets . For instance, they may interfere with signal transduction pathways, metabolic pathways, or cell cycle regulation, among others .

Advantages and Limitations for Lab Experiments

The advantages of using 8-DMA-7-OH-3-MPC in laboratory experiments include its low cost, its ease of synthesis, and its ability to act as both an inhibitor and an agonist of certain enzymes and receptors. The limitations of using 8-DMA-7-OH-3-MPC in laboratory experiments include its lack of specificity, its lack of selectivity, and its potential for off-target effects.

Future Directions

The potential future directions for 8-DMA-7-OH-3-MPC include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research into the synthesis of 8-DMA-7-OH-3-MPC and its analogues could lead to the development of more effective and selective inhibitors and agonists. Finally, further research into the potential toxicity of 8-DMA-7-OH-3-MPC is necessary to ensure its safe and effective use in laboratory experiments and therapeutic applications.

Synthesis Methods

8-DMA-7-OH-3-MPC is synthesized using a multi-step process. The first step involves the reaction of 4-methoxyphenol with diethylamine to form the intermediate 4-(diethylamino)methyl-4-methoxyphenol. This intermediate is then reacted with an aryl halide to form the final product, 8-DMA-7-OH-3-MPC.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm the product’s identity and/or purity. All sales are final. Sigma-Aldrich does not make any representation or warranty whatsoever with respect to this product.